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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for utilizing a Helium-Neon (HeNe) laser in
fluid velocity measurements using Laser Doppler Velocimetry (LDV) and Particle Image
Velocimetry (PIV). The information is intended to guide researchers in setting up and
conducting experiments for various applications, including microfluidics, and aerosol analysis
relevant to drug development.

Introduction to Laser Velocimetry with HeNe Lasers

Laser-based velocimetry techniques are non-intrusive methods for measuring the velocity of
fluids. The Helium-Neon (HeNe) laser, with its stable, continuous-wave (CW) red beam
(typically at 632.8 nm), has historically been a foundational tool in the development of these
techniques and remains a cost-effective and reliable option for many applications.[1] Its visible
wavelength simplifies the alignment of optical components.[2] This document outlines the
protocols for two primary methods: Laser Doppler Velocimetry (LDV), which provides high-
resolution velocity measurements at a single point, and Particle Image Velocimetry (PIV), which
captures instantaneous velocity fields over a plane.

© 2026 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b15933781#bc-rfq
https://en.wikipedia.org/wiki/Laser_Doppler_velocimetry
https://www.rpmclasers.com/blog/laser-alignment-hene-lasers-methods-and-helpful-tips/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15933781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

Laser Doppler Velocimetry (LDV) with a HeNe Laser
Principle of Operation

Laser Doppler Velocimetry (LDV), also known as Laser Doppler Anemometry (LDA), measures
fluid velocity by detecting the Doppler shift in laser light scattered by small particles entrained in
the flow.[1][3] A HeNe laser beam is split into two beams of equal intensity, which are then
focused to intersect at a small point in the flow, creating a measurement volume with a pattern
of interference fringes.[1] As a seeding particle passes through these fringes, it scatters light,
and the intensity of the scattered light fluctuates at a frequency directly proportional to the
particle's velocity component perpendicular to the fringes.[4] This frequency, known as the
Doppler burst, is detected by a photodetector and processed to determine the fluid velocity.
The measurement is absolute, linear with velocity, and requires no pre-calibration.[1]

Experimental Apparatus

A typical single-component LDV system using a HeNe laser consists of the following:
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Component Description
A continuous wave (CW) laser with a
HeNe Laser wavelength of 632.8 nm and power output

typically in the range of 1-20 mW.

Beam Splitter

Divides the initial laser beam into two coherent

beams of equal intensity.

Focusing Lens

Converges the two laser beams to a small

measurement volume within the flow.

Flow System

The transparent channel or apparatus

containing the fluid and seeding particles.

Seeding Particles

Small, neutrally buoyant particles that scatter
the laser light. Common materials include

polystyrene, glass spheres, or titanium dioxide.

[5]

Receiving Optics

A collection lens to gather the scattered light

from the particles.

Photodetector

A photomultiplier tube (PMT) or avalanche
photodiode (APD) to convert the scattered light

into an electrical signal.

Signal Processor

An electronic system to analyze the Doppler

signal and calculate the velocity.

Data Acquisition System

A computer with appropriate software to record
and display the velocity data.[6][7][8]

Experimental Protocol

2.3.1. System Assembly and Alignment:

o Laser Setup: Securely mount the HeNe laser on an optical bench. Ensure the beam path is

parallel to the bench surface.[9][10]
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» Beam Splitting and Focusing: Position the beam splitter in the laser path to create two
parallel beams. Use mirrors to direct the beams into the focusing lens.

e Alignment of Measurement Volume: Adjust the mirrors and focusing lens to ensure the two
beams intersect at the desired measurement point within the flow system. The intersection
point forms the measurement volume. A visible HeNe laser greatly simplifies this alignment
process.[2][11]

e Receiving Optics Alignment: Position the collection lens to focus the scattered light from the
measurement volume onto the active area of the photodetector.

o Safety Precautions: Always wear appropriate laser safety goggles. Never look directly into
the laser beam or its reflections.[11]

2.3.2. Flow Seeding:

o Particle Selection: Choose seeding particles with a diameter small enough to accurately
follow the flow but large enough to scatter sufficient light. For water applications, polystyrene
or hollow glass spheres in the 1-100 um range are common.[5][12] The particle density
should be close to that of the fluid to ensure neutral buoyancy.[13][14]

» Seeding Concentration: Introduce a sufficient concentration of particles into the flow to obtain
a good data rate, but avoid excessive concentrations that can cause signal broadening and
noise.

2.3.3. Data Acquisition:
e Initiate Flow: Start the fluid flow in the experimental setup.
o Power On Electronics: Activate the HeNe laser, photodetector, and signal processor.

 Signal Optimization: Adjust the photodetector gain and signal processor settings to obtain a
clear Doppler signal.

o Data Recording: Use the data acquisition software to record the velocity data. The system
will process the Doppler frequency bursts to calculate the instantaneous velocity.[6]
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Data Presentation

The quantitative data obtained from an LDV experiment can be summarized in tables to show
velocity profiles or turbulence characteristics at different locations within the flow.

Table 1: Mean Velocity Profile in a Laminar Pipe Flow[15]

Radial Position (mm from center) Mean Velocity (mm/s)
0 77.0
2 75.1
4 69.5
6 60.2
8 47.3
10 30.8
12 10.5

Table 2: Comparison of Flowmeter and LDV Velocity Measurements[16]

Flowmeter Reading (in/s) LDV Measured Velocity (in/s)
3.0 3.6

5.0 5.8

7.0 8.1

9.0 10.5

11.0 13.0

Particle Image Velocimetry (PIV) with a HeNe Laser
Principle of Operation

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://measurementsci.com/papers/Molki2013.pdf
https://engineering.purdue.edu/~aae520/borg-smith-Lab3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15933781?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Particle Image Velocimetry (P1V) is a whole-field measurement technique that provides
instantaneous velocity vector maps in a cross-section of a flow.[17] For PIV with a continuous
wave (CW) HeNe laser, the flow is seeded with tracer particles, and a thin sheet of laser light
illuminates a plane within the flow.[18] A high-speed camera captures a sequence of images of
the illuminated particles at a known frame rate. The displacement of the particles between
consecutive frames is determined by dividing the images into small interrogation areas and
performing a cross-correlation analysis.[12] Knowing the time interval between the frames and
the particle displacement allows for the calculation of the velocity vector for each interrogation
area.[19]

Experimental Apparatus

Component Description

A continuous wave (CW) HeNe laser (typically

HeNe Laser o o

>5 mW for sufficient illumination).

A combination of cylindrical and spherical lenses
Sheet-Forming Optics to transform the circular laser beam into a thin,

uniform light sheet.

A transparent apparatus containing the seeded
Flow System

fluid.

Neutrally buoyant particles that follow the flow

Seeding Particles ] )
and scatter light effectively.[5][14][20]

_ A camera with a high frame rate and resolution
High-Speed Camera ) .
to capture the particle motion.

For pulsed laser PIV, this is essential. For CW
Synchronizer (optional) laser PIV, the camera's frame rate determines

the time interval.

o ) A computer with PIV software for image
Data Acquisition & Processing System o _
acquisition and analysis.[21]

Experimental Protocol
3.3.1. System Setup and Alignment:
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e Laser and Optics Setup: Mount the HeNe laser and sheet-forming optics on an optical table.
Align the optics to create a thin, uniform light sheet at the desired measurement plane within
the flow system.

o Camera Positioning: Position the high-speed camera perpendicular to the laser light sheet to
capture the illuminated patrticles.

o Flow Seeding: Introduce seeding particles into the fluid. The concentration should be
optimized to have a sufficient number of particles in each interrogation window (typically 10-
25) for a good correlation signal.[12]

e Focusing and Calibration: Focus the camera on the illuminated particles. Perform a
calibration using a target with a known grid pattern to relate pixel dimensions to physical
dimensions.

3.3.2. Image Acquisition:
« Initiate Flow: Establish the desired flow conditions in the experimental setup.
e Laser lllumination: Turn on the HeNe laser to illuminate the measurement plane.

» Image Capture: Use the PIV software to capture a sequence of images at a high frame rate.
The time between frames should be short enough to ensure that particles do not move out of
the interrogation area.

3.3.3. Data Processing:

e Image Pre-processing: If necessary, perform image enhancement techniques to improve the
quality of the captured images.

o Cross-Correlation Analysis: The PIV software divides the images into interrogation areas and
performs a cross-correlation between corresponding areas in consecutive frames to
determine the average particle displacement.[12]

e Vector Calculation: The software calculates the velocity vectors for each interrogation area
based on the displacement and the time interval between frames.
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e Post-Processing: Apply validation algorithms to identify and remove spurious vectors from
the velocity map.[21]

Data Presentation

PIV results are typically presented as vector fields or contour plots of velocity magnitude.
Quantitative data can be extracted and summarized in tables.

Table 3: Mean Streamwise Velocity Profile in a Turbulent Boundary Layer

Distance from Wall (mm) Mean Velocity (m/s)
0.5 5.2

1.0 6.8

2.0 8.5

5.0 10.1

10.0 11.2

Visualization of Experimental Workflows
Laser Doppler Velocimetry (LDV) Workflow
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Caption: Workflow for Laser Doppler Velocimetry (LDV) using a HeNe laser.
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Caption: Workflow for Particle Image Velocimetry (PIV) using a HeNe laser.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Application Notes and Protocols for HeNe Laser in
Velocimetry Measurements]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15933781/docs#application-notes-and-protocols-for-
hene-laser-in-velocimetry-measurements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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